Cas no 62773-58-4 (Benzoic acid, 2-hydroxy-5-[[(methylamino)thioxomethyl]amino]-)

• Product Name: Benzoic acid, 2-hydroxy-5-[[(methylamino)thioxomethyl]amino]-
• CAS No: 62773-58-4
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 431739
• PubChem ID: 4763331
• Update Time: 2025-04-19

Benzoic acid, 2-hydroxy-5-[[(methylamino)thioxomethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-5-[[(methylamino)thioxomethyl]amino]-
• 2-hydroxy-5-(methylcarbamothioylamino)benzoic acid
• ST50159667
• 62773-58-4
• AKOS002271865
• 2-hydroxy-5-{[(methylamino)carbonothioyl]amino}benzoic acid
• DTXSID40406325

• Inchi： 1S/C9H10N2O3S/c1-10-9(15)11-5-2-3-7(12)6(4-5)8(13)14/h2-4,12H,1H3,(H,13,14)(H2,10,11,15)
• InChI Key： MZNNQZSQEYGSEO-UHFFFAOYSA-N
• SMILES： S=C(NC)NC1C=CC(=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 226.0413
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 81.59